4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide

• IUPAC Name: 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C12H13ClN2O2/c1-14-12(17)8-4-5-9(13)10(7-8)15-6-2-3-11(15)16/h4-5,7H,2-3,6H2,1H3,(H,14,17)
• InChI Key: RZUNRLKXRCPGLC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)Cl)N2CCCC2=O
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide, also known as CMPB, is a chemical compound that has been extensively studied in the field of neuroscience. It is a potent and selective agonist of the dopamine D1 receptor, which plays an important role in the regulation of movement, cognition, and reward. CMPB has been used in numerous scientific studies to investigate the mechanisms of dopamine signaling and the potential therapeutic applications of D1 receptor agonists. In

Mechanism of Action

4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide acts as a selective agonist of the dopamine D1 receptor, which is a G protein-coupled receptor that activates the cAMP signaling pathway. Activation of the D1 receptor by 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide leads to an increase in intracellular cAMP levels, which in turn activates protein kinase A and other downstream signaling pathways. This results in various physiological and behavioral effects, such as increased locomotor activity, improved cognitive function, and enhanced reward processing.
Biochemical and Physiological Effects:
4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide has been shown to have a wide range of biochemical and physiological effects, which are mediated by its activation of the D1 receptor. These effects include increased cAMP levels, activation of protein kinase A and other downstream signaling pathways, modulation of ion channel activity, and regulation of gene expression. In terms of physiological effects, 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide has been shown to increase locomotor activity, improve cognitive function, enhance reward processing, and reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide in lab experiments is its selectivity for the D1 receptor, which allows for specific investigation of the effects of D1 receptor activation. Additionally, 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide has been shown to have a long half-life and good bioavailability, which makes it a useful tool for in vivo studies. However, one limitation of using 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide is its potential toxicity and side effects, which must be carefully monitored and controlled in experimental settings.

Future Directions

There are several potential future directions for 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide research. One area of interest is the development of novel D1 receptor agonists that have improved selectivity, potency, and safety profiles. Another area of interest is the investigation of the therapeutic potential of D1 receptor agonists in the treatment of addiction and other neuropsychiatric disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide and other D1 receptor agonists, and to identify potential drug targets for the development of new treatments.

Synthesis Methods

The synthesis of 4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide involves several steps, which have been described in detail in scientific literature. One commonly used method involves the reaction of 4-chloro-3-nitrobenzoic acid with N-methylpyrrolidinone, followed by reduction of the nitro group to an amino group and subsequent acylation with 2-oxopyrrolidine-1-yl acetic acid. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-chloro-N-methyl-3-(2-oxopyrrolidin-1-yl)benzamide has been widely used in scientific research to study the role of dopamine signaling in various physiological and pathological conditions. For example, it has been used to investigate the effects of D1 receptor activation on synaptic plasticity, learning, and memory. It has also been used to study the mechanisms of drug addiction and the potential therapeutic applications of D1 receptor agonists in the treatment of addiction and other neuropsychiatric disorders.